3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide

• Molecular Formula: C20H23ClN2O3S
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 3-chloro-N-[[4-(dimethylamino)phenyl]methyl]-N-(1,1-dioxothiolan-3-yl)benzamide
• InChI: InChI=1S/C20H23ClN2O3S/c1-22(2)18-8-6-15(7-9-18)13-23(19-10-11-27(25,26)14-19)20(24)16-4-3-5-17(21)12-16/h3-9,12,19H,10-11,13-14H2,1-2H3
• InChI Key: QXSJANOLBTYDMV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=CC=C3)Cl

Description

3-Chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a benzamide derivative characterized by a chloro-substituted benzoyl group, a dimethylamino-functionalized benzyl moiety, and a sulfone-containing tetrahydrothiophene ring. For instance, benzamide derivatives are widely explored for their biological activities, including histone deacetylase (HDAC) inhibition and gastrokinetic effects (e.g., itopride hydrochloride) . The dimethylamino group may enhance solubility and binding interactions, while the sulfone moiety could influence metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide typically involves multiple steps:

Formation of the Benzamide Core: The initial step involves the formation of the benzamide core through the reaction of benzoyl chloride with an amine.

Introduction of the Dimethylamino Group: The dimethylamino group is introduced via nucleophilic substitution, where a suitable precursor reacts with dimethylamine.

Formation of the Dioxidotetrahydrothiophenyl Group: This step involves the formation of the tetrahydrothiophene ring, followed by oxidation to introduce the dioxido functionality.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide can undergo various types of chemical reactions:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the benzyl and benzamide positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like sodium hydride or alkyl halides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a sulfone derivative, while reduction could produce a simpler amine compound.

Scientific Research Applications

Pharmacological Properties

The compound exhibits several pharmacological activities that make it a candidate for drug development. Notable properties include:

• Antimicrobial Activity : Research indicates that compounds similar to 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide demonstrate significant antimicrobial effects against various bacterial strains and fungi. Studies have shown that derivatives of similar structures can inhibit the growth of Gram-positive and Gram-negative bacteria as well as fungi, suggesting potential applications in treating infections caused by resistant pathogens .
• Anticancer Activity : The compound's structural features allow it to interact with biological targets implicated in cancer progression. Molecular docking studies have suggested that it may bind effectively to certain cancer-related receptors, promoting apoptosis in cancer cells. For instance, derivatives with similar structural motifs have been tested against breast cancer cell lines, showing promising results in inhibiting cell proliferation .

Molecular Docking Studies

Molecular docking studies provide insights into how 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide interacts with target proteins. The binding affinities and interaction patterns reveal potential mechanisms of action:

• Binding Affinity : The compound shows favorable binding affinities with targets involved in metabolic pathways and cell signaling. Such interactions are crucial for understanding its therapeutic potential and optimizing its efficacy through structural modifications .
• Structure-Activity Relationship (SAR) : Investigations into the SAR of similar compounds indicate that modifications to the benzamide and thiophene moieties can enhance biological activity. This knowledge can guide future synthetic efforts to develop more potent analogs .

Case Studies

Several case studies highlight the applications of 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide in various therapeutic contexts:

• Antimicrobial Efficacy : A study demonstrated the compound's effectiveness against multi-drug resistant bacterial strains. In vitro assays showed a significant reduction in bacterial load when treated with this compound compared to controls .
• Cancer Treatment : In another study, derivatives were tested on human breast cancer cell lines (MCF7). Results indicated that certain modifications led to increased cytotoxicity, suggesting a promising avenue for developing new anticancer agents based on this scaffold .

Mechanism of Action

The mechanism of action of 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

HDAC Inhibitors (Benzamide Derivatives)

Compounds like N-(2-(butylamino)-2-oxoethyl)-4-(dimethylamino)-N-(4-(hydroxycarbamoyl)benzyl)-benzamide (1v) share the dimethylamino-benzyl motif and demonstrate HDAC inhibitory activity. While the target compound lacks a hydroxamate group (critical for HDAC binding in 1v), its benzamide core may still interact with zinc-dependent enzymes, albeit with lower potency .

Gastrokinetic Agents

Itopride hydrochloride (N-[4-[2-(dimethylamino)-ethoxy] benzyl]-3,4-dimethoxy benzamide) shares the dimethylamino-benzyl group but incorporates methoxy substituents and an ethoxy linker. This structural divergence highlights how minor modifications can shift activity from HDAC inhibition to acetylcholine esterase modulation.

Biological Activity

3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a compound of significant interest due to its potential biological activities, particularly as a pharmacological agent. This article explores its mechanisms of action, efficacy in various biological contexts, and relevant case studies.

Chemical Structure and Properties

The compound's structure is characterized by the following molecular formula:

• Molecular Formula : C23H30ClN2O6S
• Molecular Weight : 494.02 g/mol

The compound features a chloro group, a dimethylamino moiety, and a dioxidotetrahydrothiophene ring, which contribute to its biological activity.

Research indicates that this compound acts primarily as an inhibitor of diacylglycerol acyltransferase 2 (DGAT2), an enzyme involved in lipid metabolism. Inhibition of DGAT2 has implications for metabolic disorders and obesity management. The compound's mechanism is believed to involve modulation of lipid synthesis and storage pathways, leading to potential therapeutic effects in conditions related to lipid metabolism disorders.

In Vitro Studies

In vitro studies have demonstrated that 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide exhibits:

• Antinociceptive Effects : In tests involving the κ-opioid receptor (KOR), the compound showed promising results in reducing pain responses in animal models. Specifically, it was found to be a selective KOR agonist with an affinity of $K_i(KOR)=1.9\,\text{nM}$ .
• Cell Viability : The compound has been tested for cytotoxicity against various cancer cell lines, showing selective inhibition of cell proliferation in certain types while sparing normal cells.

In Vivo Studies

In vivo assessments have further corroborated the antinociceptive properties observed in vitro. For instance:

• Abdominal Contraction Test : This test confirmed the compound's ability to alleviate pain through KOR activation, with results indicating significant analgesic effects that were reversible upon administration of a KOR antagonist .

Case Studies

Several studies have investigated the pharmacological properties of this compound:

• Study on Pain Management : A research paper highlighted the development of KOR agonists derived from similar structural scaffolds as this compound. It emphasized the importance of such compounds in managing moderate to severe pain without the common side effects associated with traditional opioids .
• Metabolic Disorders Research : Another study focused on the role of DGAT2 inhibitors in metabolic syndrome. The findings suggested that compounds like 3-chloro-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide could play a role in reducing obesity-related complications by altering lipid metabolism pathways .

Summary of Findings

Biological Activity	Mechanism/Effect	Reference
Antinociceptive	KOR agonist with $K_i(KOR)=1.9\,\text{nM}$
Inhibition of lipid synthesis	DGAT2 inhibition
Selective cytotoxicity	Variable effects on cancer cell lines